Cas no 2228450-11-9 (1-1-(thian-3-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(thian-3-yl)cyclopropylethan-1-one
• CAS No: 2228450-11-9
• MF: C₁₀H₁₆OS
• MW: 184.298441886902
• CID: 6446982
• PubChem ID: 165653245
• Update Time: 2025-06-12

1-1-(thian-3-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(thian-3-yl)cyclopropylethan-1-one
• 1-[1-(thian-3-yl)cyclopropyl]ethan-1-one
• 2228450-11-9
• EN300-1728787

• Inchi： 1S/C10H16OS/c1-8(11)10(4-5-10)9-3-2-6-12-7-9/h9H,2-7H2,1H3
• InChI Key： LKTIGODMJGOASI-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 184.09218630g/mol
• Monoisotopic Mass: 184.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-1-(thian-3-yl)cyclopropylethan-1-one

Comprehensive Overview of 1-1-(thian-3-yl)cyclopropylethan-1-one (CAS No. 2228450-11-9): Properties, Applications, and Industry Insights

The chemical compound 1-1-(thian-3-yl)cyclopropylethan-1-one (CAS No. 2228450-11-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This cyclopropyl ketone derivative features a thian-3-yl moiety, which contributes to its distinct reactivity and versatility. Researchers and industry professionals are increasingly exploring its synthesis, stability, and functional roles, making it a subject of interest in organic chemistry and drug discovery.

One of the key reasons for the growing popularity of 1-1-(thian-3-yl)cyclopropylethan-1-one is its potential as a building block in the development of novel therapeutic agents. The cyclopropyl group is known for its ability to enhance metabolic stability and bioavailability, while the thian-3-yl ring system offers opportunities for further functionalization. These characteristics align with current trends in medicinal chemistry, where researchers seek to optimize drug candidates for improved efficacy and safety.

In the context of sustainable chemistry, 1-1-(thian-3-yl)cyclopropylethan-1-one has also been studied for its potential role in green synthesis methodologies. With increasing demand for eco-friendly chemical processes, this compound's compatibility with catalytic reactions and solvent-free conditions makes it a promising candidate for reducing environmental impact. Industry leaders are particularly interested in its scalability and cost-effectiveness, which are critical factors for large-scale production.

Another area of exploration is the compound's application in material science. The thian-3-yl and cyclopropyl moieties can impart unique electronic and steric properties to polymers and coatings. This has led to investigations into its use in advanced materials, such as conductive polymers or lightweight composites, which are highly sought after in sectors like aerospace and electronics.

From a market perspective, the demand for 1-1-(thian-3-yl)cyclopropylethan-1-one is expected to rise, driven by its diverse applications and the expanding fine chemicals industry. Analysts highlight its relevance in high-value niche markets, particularly where customized molecular structures are required. Companies specializing in custom synthesis and contract research are actively incorporating this compound into their portfolios to meet client needs.

For researchers and professionals seeking detailed information on 1-1-(thian-3-yl)cyclopropylethan-1-one, common queries include its synthetic routes, spectroscopic data, and handling precautions. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed to ensure safety. Additionally, its storage conditions and compatibility with other reagents are frequently discussed topics in academic and industrial forums.

In summary, 1-1-(thian-3-yl)cyclopropylethan-1-one (CAS No. 2228450-11-9) represents a versatile and valuable compound with broad potential across multiple industries. Its structural features, combined with emerging applications in drug development, green chemistry, and advanced materials, position it as a key player in the future of chemical innovation. As research continues to uncover new uses, this compound is poised to become even more integral to scientific and industrial advancements.